Cas no 1644-16-2 (Benzene, (difluoroisocyanatomethyl)-)

• Product Name: Benzene, (difluoroisocyanatomethyl)-
• CAS No: 1644-16-2
• MF: C₈H₅F₂NO
• MW: 169.128208875656
• CID: 1345447
• PubChem ID: 640466
• Update Time: 2025-04-20

Benzene, (difluoroisocyanatomethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (difluoroisocyanatomethyl)-
• Difluorophenylmethyl isocyanate
• WAIWRORXUAQICK-UHFFFAOYSA-N
• 1644-16-2
• DTXSID20348739
• InChI=1/C8H5F2NO/c9-8(10,11-6-12)7-4-2-1-3-5-7/h1-5
• [difluoro(isocyanato)methyl]benzene

• Inchi： 1S/C8H5F2NO/c9-8(10,11-6-12)7-4-2-1-3-5-7/h1-5H
• InChI Key： WAIWRORXUAQICK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1)(N=C=O)F

Computed Properties

• Exact Mass: 169.03395
• Monoisotopic Mass: 169.03392011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• PSA: 29.43